3-(1H-Imidazol-5-yl)acrylic acid dihydrate
Overview
Description
Urocanic acid is an alpha,beta-unsaturated monocarboxylic acid that is prop-2-enoic acid substituted by a 1H-imidazol-4-yl group at position 3. It is a metabolite of hidtidine. It has a role as a chromophore and a human metabolite. It is an alpha,beta-unsaturated monocarboxylic acid and a member of imidazoles. It is a conjugate acid of a urocanate.
Urocanic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Urocanic acid is a natural product found in Homo sapiens, Hippospongia communis, and other organisms with data available.
4-Imidazoleacrylic acid.
Properties
CAS No. |
6198-55-6 |
|---|---|
Molecular Formula |
C6H10N2O4 |
Molecular Weight |
174.15 g/mol |
IUPAC Name |
(E)-3-(1H-imidazol-5-yl)prop-2-enoic acid;dihydrate |
InChI |
InChI=1S/C6H6N2O2.2H2O/c9-6(10)2-1-5-3-7-4-8-5;;/h1-4H,(H,7,8)(H,9,10);2*1H2/b2-1+;; |
InChI Key |
QOBBBAYBOIGDFM-SEPHDYHBSA-N |
Isomeric SMILES |
C1=C(NC=N1)/C=C/C(=O)O.O.O |
Canonical SMILES |
C1=C(NC=N1)C=CC(=O)O.O.O |
melting_point |
225 °C |
physical_description |
Solid |
solubility |
1.5 mg/mL at 17 °C |
Origin of Product |
United States |
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